Cas no 2742652-47-5 (7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide)

• Product Name: 7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide
• CAS No: 2742652-47-5
• MF: C₇H₇Br₂N₃
• MW: 292.958579301834
• CID: 6083934
• PubChem ID: 165714770
• Update Time: 2025-05-24

7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 7-(bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide
• EN300-37153618
• 2742652-47-5
• 7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide

• Inchi： 1S/C7H6BrN3.BrH/c8-4-6-1-2-11-7(3-6)9-5-10-11;/h1-3,5H,4H2;1H
• InChI Key： RWQKVFCRAIXEHP-UHFFFAOYSA-N
• SMILES： BrCC1C=CN2C(C=1)=NC=N2.Br

Computed Properties

• Exact Mass: 292.89862g/mol
• Monoisotopic Mass: 290.90067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Additional information on 7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide

7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide: A Versatile Intermediate in Modern Pharmaceutical Synthesis

7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide (CAS no. 2742652-47-5) is a highly significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural framework, combining a pyridine ring with a triazolopyridine moiety, makes it an invaluable building block for medicinal chemists. This compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The Bromomethyl substituent on the pyridine ring endows the molecule with remarkable reactivity, enabling it to participate in a wide range of chemical transformations. This feature is particularly advantageous in drug discovery pipelines, where rapid and efficient functionalization is often required. The hydrobromide salt form enhances the compound's solubility and stability, making it more amenable to handling and further chemical manipulation.

In recent years, [1,2,4]triazolopyridines have emerged as a privileged scaffold in medicinal chemistry, exhibiting diverse biological activities. Research has demonstrated their potential in targeting various disease pathways, including inflammation, cancer, and neurological disorders. The bromomethyl group facilitates the introduction of additional functional groups through nucleophilic substitution reactions, allowing for the generation of structurally diverse derivatives. These derivatives can then be screened for their pharmacological properties, thereby accelerating the drug development process.

One of the most compelling aspects of 7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide is its versatility in synthetic chemistry. It can be readily incorporated into more complex molecules through various coupling reactions, such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination. These reactions are widely employed in the pharmaceutical industry due to their high yields and selectivity. The ability to seamlessly integrate this intermediate into larger frameworks underscores its importance as a synthetic tool.

The application of this compound extends beyond traditional small-molecule drug development. It has also shown promise in the field of polymer chemistry and material science. The bromomethyl group can serve as a handle for polymerization reactions, leading to the formation of novel polymers with tailored properties. Such materials could find applications in drug delivery systems or as scaffolds for biological assays.

Recent studies have highlighted the role of [1,2,4]triazolopyridines in modulating enzyme activity. For instance, derivatives of this scaffold have been found to inhibit kinases and other enzymes implicated in cancer progression. The reactivity of the bromomethyl group allows for precise tuning of the molecular structure to optimize binding affinity and selectivity. This level of control is essential for developing drugs that target specific enzymatic pathways without affecting other biological processes.

The synthesis of 7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the triazolopyridine core followed by halogenation to introduce the bromomethyl substituent. Each step must be carefully optimized to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally friendly.

In conclusion, 7-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine hydrobromide (CAS no. 2742652-47-5) is a cornerstone compound in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound and its derivatives, its significance in medicinal chemistry is sure to grow.